Cas no 1332529-24-4 ((2-Imidazo2,1-b1,3thiazol-6-yl-1-methylethyl)-amine Dihydrochloride)

(2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)-amine Dihydrochloride is a heterocyclic organic compound featuring an imidazothiazole core with an amine functional group. Its dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical applications. The imidazothiazole moiety is known for its potential bioactivity, often explored in medicinal chemistry for its interactions with biological targets. This compound may serve as a key intermediate in synthesizing more complex molecules, particularly in drug discovery for antimicrobial or antiviral agents. Its structural features allow for further derivatization, offering versatility in research. High purity and well-defined characterization ensure reliability in experimental settings.
(2-Imidazo2,1-b1,3thiazol-6-yl-1-methylethyl)-amine Dihydrochloride structure
1332529-24-4 structure
Product Name:(2-Imidazo2,1-b1,3thiazol-6-yl-1-methylethyl)-amine Dihydrochloride
CAS No:1332529-24-4
MF:C8H13Cl2N3S
MW:254.179918050766
MDL:MFCD18071257
CID:3047560
PubChem ID:56773578
Update Time:2025-06-12

(2-Imidazo2,1-b1,3thiazol-6-yl-1-methylethyl)-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)-amine dihydrochloride
    • 1-imidazo[2,1-b][1,3]thiazol-6-ylpropan-2-amine:dihydrochloride
    • (2-imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)amine dihydrochloride
    • 1-Imidazo[2,1-b][1,3]thiazol-6-yl-2-propanamine dihydrochloride, AldrichCPR
    • 1-(Imidazo[2,1-b]thiazol-6-yl)propan-2-amine dihydrochloride
    • 1332529-24-4
    • BS-30659
    • CS-0208724
    • (2-imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)aminedihydrochloride
    • 933698-28-3
    • 1-imidazo[2,1-b][1,3]thiazol-6-ylpropan-2-amine;dihydrochloride
    • 1-{imidazo[2,1-b][1,3]thiazol-6-yl}propan-2-amine dihydrochloride
    • (2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)amine diHCl
    • MFCD18071257
    • (2-Imidazo2,1-b1,3thiazol-6-yl-1-methylethyl)-amine Dihydrochloride
    • MDL: MFCD18071257
    • Inchi: 1S/C8H11N3S.2ClH/c1-6(9)4-7-5-11-2-3-12-8(11)10-7;;/h2-3,5-6H,4,9H2,1H3;2*1H
    • InChI Key: INXBAGBCEXYOME-UHFFFAOYSA-N
    • SMILES: C1N2C=C(CC(N)C)N=C2SC=1.Cl.Cl

Computed Properties

  • Exact Mass: 253.0207240g/mol
  • Monoisotopic Mass: 253.0207240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.6Ų

(2-Imidazo2,1-b1,3thiazol-6-yl-1-methylethyl)-amine Dihydrochloride Security Information

(2-Imidazo2,1-b1,3thiazol-6-yl-1-methylethyl)-amine Dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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(2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)-amine dihydrochloride
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abcr
AB408972-500 mg
(2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)amine dihydrochloride
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AB408972-500mg
(2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)amine dihydrochloride; .
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€397.00 2024-04-19
abcr
AB408972-1g
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Additional information on (2-Imidazo2,1-b1,3thiazol-6-yl-1-methylethyl)-amine Dihydrochloride

Comprehensive Overview of (2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)-amine Dihydrochloride (CAS No. 1332529-24-4)

(2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)-amine Dihydrochloride, identified by its CAS No. 1332529-24-4, is a specialized chemical compound garnering significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazo[2,1-b][1,3]thiazole derivatives, which are increasingly studied for their potential therapeutic applications. Researchers are particularly interested in its structural uniqueness, which combines an imidazo-thiazole core with an amine functional group, making it a promising candidate for drug discovery and development.

The compound's molecular structure features a fused heterocyclic system, which is a key focus in modern medicinal chemistry due to its ability to interact with biological targets. The presence of the dihydrochloride salt enhances its solubility, a critical factor for bioavailability in drug formulations. Recent studies highlight its potential role in modulating enzyme activity or receptor binding, aligning with current trends in precision medicine and targeted therapy. These attributes make it a subject of interest for researchers exploring treatments for chronic diseases and metabolic disorders.

In the context of AI-driven drug discovery, 1332529-24-4 has been flagged in computational screenings for its pharmacophore properties. Machine learning models predict its compatibility with specific protein pockets, a hot topic in cheminformatics. This aligns with the growing demand for in silico methods to accelerate R&D timelines. Additionally, its synthetic accessibility and scalability are frequently discussed in forums dedicated to green chemistry, as industries seek sustainable synthesis routes.

From a commercial perspective, the compound is listed in catalogs of specialty chemical suppliers, often under the abbreviated name Imidazo-Thiazole Amine Dihydrochloride. Its pricing and availability are influenced by its high purity grade (>98%), which is essential for preclinical studies. Quality control protocols, including HPLC and NMR validation, are emphasized in product specifications to meet regulatory standards for research use.

Emerging discussions in biotech communities speculate on its potential as a scaffold for kinase inhibitors, given the structural resemblance to known bioactive molecules. This ties into broader searches for next-generation small-molecule drugs, a trending topic in PubMed and Google Scholar queries. Furthermore, its stability under physiological conditions is a recurring keyword in patent applications, indicating industrial interest.

To address common user queries, this compound is not classified as hazardous under standard safety databases, though proper lab handling is advised. Its storage conditions (typically 2–8°C in inert atmospheres) and shelf life are frequently searched by procurement specialists. For researchers, protocols for in vitro assays involving this compound are shared in open-access journals, reflecting the collaborative spirit of modern science.

In summary, 1332529-24-4 represents a convergence of structural innovation and therapeutic potential, mirroring the priorities of contemporary drug development. Its relevance to personalized medicine and computational biology ensures sustained visibility in scientific literature and online search trends.

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